Cas no 1043476-10-3 (Carbamic acid, N-[(1S,2R)-2-hydroxy-3-cyclohexen-1-yl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1S,2R)-2-hydroxy-3-cyclohexen-1-yl]-, 1,1-dimethylethyl ester
• CAS No: 1043476-10-3
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6387427
• PubChem ID: 10059072
• Update Time: 2025-10-23

Carbamic acid, N-[(1S,2R)-2-hydroxy-3-cyclohexen-1-yl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1S,2R)-2-hydroxy-3-cyclohexen-1-yl]-, 1,1-dimethylethyl ester
• rac-tert-butyl N-[(1R,2S)-2-hydroxycyclohex-3-en-1-yl]carbamate
• 1043476-10-3
• EN300-37100421
• Rel-tert-butyl ((1R,2S)-2-hydroxycyclohex-3-en-1-yl)carbamate

• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-8-6-4-5-7-9(8)13/h5,7-9,13H,4,6H2,1-3H3,(H,12,14)/t8-,9+/m0/s1
• InChI Key： GFNJPJIUFYCIIB-DTWKUNHWSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]1CCC=C[C@H]1O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 342.0±42.0 °C(Predicted)
• pka: 11.91±0.40(Predicted)

Additional information on Carbamic acid, N-[(1S,2R)-2-hydroxy-3-cyclohexen-1-yl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(1S,2R)-2-Hydroxy-3-Cyclohexen-1-Yl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound with CAS No. 1043476-10-3, commonly referred to as Carbamic acid, N-[(1S,2R)-2-hydroxy-3-cyclohexen-1-yl]-, 1,1-dimethylethyl ester, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a carbamic acid group attached to a cyclohexene ring system. The stereochemistry of the molecule is defined by the (1S,2R) configuration at the hydroxyl-bearing carbon and the adjacent carbon in the cyclohexene ring. The presence of the dimethylethyl ester group further adds complexity to its structure and functional properties.

Recent studies have highlighted the importance of this compound in various chemical and biological applications. For instance, its role as an intermediate in the synthesis of more complex molecules has been extensively explored. Researchers have demonstrated that the carbamic acid ester can be efficiently converted into other bioactive compounds through a series of well-defined chemical transformations. This makes it a valuable building block in medicinal chemistry and drug discovery.

The cyclohexene ring system in this compound contributes significantly to its stability and reactivity. The double bond within the ring allows for various stereochemical arrangements, which can influence the molecule's interaction with biological systems. Recent advancements in stereochemistry have enabled scientists to synthesize this compound with high enantiomeric purity, which is crucial for its application in chiral recognition studies.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate has been determined to be moderate, making it suitable for various solution-based reactions. The dimethylethyl ester group enhances its lipophilicity, which is advantageous for certain pharmaceutical applications.

The synthesis of Carbamic acid, N-[(1S,2R)-2-hydroxy-3-cyclohexen-1-yl]-, 1,1-dimethylethyl ester involves a multi-step process that begins with the preparation of the corresponding cyclohexene derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the carbamic acid ester group. Recent optimizations in reaction conditions have led to higher yields and improved purity levels.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of bioactive agents. For example, researchers have successfully utilized this molecule as a precursor for constructing complex natural product analogs. Its ability to undergo both nucleophilic and electrophilic substitutions makes it versatile in organic synthesis.

In addition to its synthetic utility, this compound has also been studied for its biological activity. Initial assays have shown moderate inhibitory effects on certain enzymes involved in metabolic pathways. These findings suggest that further exploration into its pharmacological properties could lead to novel therapeutic agents.

From an environmental standpoint, the degradation pathways of this compound have been investigated under various conditions. Studies indicate that it undergoes hydrolysis under alkaline conditions to yield simpler products. Understanding its environmental fate is crucial for assessing its safety and sustainability.

In conclusion, Carbamic acid, N-[(1S,2R)-2-hydroxy-3-cyclohexen-1-Yl]- , 1 , 1-dimethylethyl ester (CAS No. 1043476 - 10 - 3) is a versatile and valuable molecule with diverse applications in organic synthesis and medicinal chemistry. Its unique structure and functional groups make it an ideal candidate for further research and development.